2-[(5-Fluoro-2-methylphenoxy)methyl]-5-methyl-1,3,4-oxadiazole

• IUPAC Name: 2-[(5-fluoro-2-methylphenoxy)methyl]-5-methyl-1,3,4-oxadiazole
• InChI: InChI=1S/C11H11FN2O2/c1-7-3-4-9(12)5-10(7)15-6-11-14-13-8(2)16-11/h3-5H,6H2,1-2H3
• InChI Key: AIXWMRGVQAGJGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)OCC2=NN=C(O2)C
• Molecular Formula: C11H11FN2O2
• Molecular Weight: 222.22 g/mol

Description

2-[(5-Fluoro-2-methylphenoxy)methyl]-5-methyl-1,3,4-oxadiazole is a heterocyclic organic compound It features a 1,3,4-oxadiazole ring substituted with a 5-fluoro-2-methylphenoxy group and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(5-Fluoro-2-methylphenoxy)methyl]-5-methyl-1,3,4-oxadiazole typically involves the following steps:

Formation of the 5-fluoro-2-methylphenoxy group: This can be achieved by reacting 5-fluoro-2-methylphenol with an appropriate alkylating agent.

Construction of the 1,3,4-oxadiazole ring: This step involves the cyclization of a suitable precursor, such as a hydrazide, with a carboxylic acid derivative under dehydrating conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

2-[(5-Fluoro-2-methylphenoxy)methyl]-5-methyl-1,3,4-oxadiazole can undergo various chemical reactions, including:

Substitution reactions: The fluorine atom on the phenyl ring can be substituted by nucleophiles.

Oxidation and reduction reactions: The oxadiazole ring can participate in redox reactions under appropriate conditions.

Common Reagents and Conditions

Nucleophilic substitution: Reagents such as sodium methoxide or potassium tert-butoxide can be used.

Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can yield various substituted phenoxy derivatives, while oxidation and reduction can modify the oxadiazole ring.

Scientific Research Applications

2-[(5-Fluoro-2-methylphenoxy)methyl]-5-methyl-1,3,4-oxadiazole has several scientific research applications:

Medicinal chemistry: It can be used as a scaffold for the development of new pharmaceuticals, particularly those targeting specific enzymes or receptors.

Materials science: The compound’s unique electronic properties make it suitable for use in organic electronics and photonics.

Biological studies: It can serve as a probe or ligand in biochemical assays to study enzyme activity or protein interactions.

Mechanism of Action

The mechanism of action of 2-[(5-Fluoro-2-methylphenoxy)methyl]-5-methyl-1,3,4-oxadiazole depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The fluorine atom and the oxadiazole ring can play crucial roles in these interactions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

2-Fluoro-5-methylphenol: Shares the fluorine and methyl substituents on the phenyl ring but lacks the oxadiazole ring.

5-Fluoro-2-methoxyphenol: Similar structure but with a methoxy group instead of a methyl group.

4-[(5-Methoxy-2-methylphenoxy)methyl]pyridine: Contains a similar phenoxy group but with a pyridine ring instead of an oxadiazole ring.

Uniqueness

2-[(5-Fluoro-2-methylphenoxy)methyl]-5-methyl-1,3,4-oxadiazole is unique due to the presence of both the fluorinated phenoxy group and the oxadiazole ring. This combination imparts distinct electronic and steric properties, making it a valuable compound for various applications in research and industry.